Cas no 16304-48-6 (Benzo[b]thiophene-3-aceticacid, 5-hydroxy-)

Benzo[b]thiophene-3-aceticacid, 5-hydroxy- structure
16304-48-6 structure
Product Name:Benzo[b]thiophene-3-aceticacid, 5-hydroxy-
CAS No:16304-48-6
MF:C10H8O3S
MW:208.233721733093
CID:142682
PubChem ID:27808
Update Time:2025-04-19

Benzo[b]thiophene-3-aceticacid, 5-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzo[b]thiophene-3-aceticacid, 5-hydroxy-
    • 2-(5-hydroxy-1-benzothiophen-3-yl)acetic acid
    • (5-hydroxy-benzo[b]thiophen-3-yl)-acetic acid
    • 5-Hydroxybenzo(b)thiophene-3-acetic acid
    • AC1L1E04
    • BENZO(b)THIOPHENE-3-ACETIC ACID, 5-HYDROXY-
    • BRN 1373644
    • CTK0H5352
    • LS-41121
    • DTXSID20167503
    • Benzo[b]thiophene-3-acetic acid, 5-hydroxy-
    • 16304-48-6
    • Inchi: 1S/C10H8O3S/c11-7-1-2-9-8(4-7)6(5-14-9)3-10(12)13/h1-2,4-5,11H,3H2,(H,12,13)
    • InChI Key: CCOMWPYUTGGGJR-UHFFFAOYSA-N
    • SMILES: S1C=C(CC(=O)O)C2C=C(C=CC1=2)O

Computed Properties

  • Exact Mass: 208.01944
  • Monoisotopic Mass: 208.01941529g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 231
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 85.8Ų

Experimental Properties

  • PSA: 57.53
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